Cas no 341944-06-7 (5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine)

5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine structure
341944-06-7 structure
Product Name:5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine
CAS No:341944-06-7
MF:C9H9ClN4S
MW:240.712558507919
MDL:MFCD00215049
CID:1462121
PubChem ID:732052
Update Time:2025-04-20

5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-[[(2-chlorophenyl)methyl]thio]-
    • 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
    • 3-((2-Chlorobenzyl)thio)-1H-1,2,4-triazol-5-amine
    • MFCD00215049
    • 7H-059
    • ChemDiv2_004640
    • 5-[(2-chlorobenzyl)thio]-4H-1,2,4-triazol-3-amine
    • MFCD03847132
    • 3-[(2-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
    • CCG-24807
    • HMS2372O21
    • Antibacterial agent 117
    • AKOS001681573
    • 3-{[(2-chlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
    • 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine
    • IDI1_003355
    • CHEMBL1367401
    • SCHEMBL14027543
    • AKOS002350459
    • G76725
    • MLS000535565
    • CS-0327676
    • Z18356897
    • STK210391
    • SMR000143001
    • 341944-06-7
    • HMS1382C20
    • DA-49523
    • WAY-325282
    • HY-W282615
    • AS-871/41188087
    • 5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine
    • MDL: MFCD00215049
    • Inchi: 1S/C9H9ClN4S/c10-7-4-2-1-3-6(7)5-15-9-12-8(11)13-14-9/h1-4H,5H2,(H3,11,12,13,14)
    • InChI Key: ZNOCPAKIRUVGCS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSC1=NNC(N)=N1

Computed Properties

  • Exact Mass: 240.02387
  • Monoisotopic Mass: 240.0236452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 142-144°C
  • Boiling Point: 488.6±47.0 °C at 760 mmHg
  • Flash Point: 249.3±29.3 °C
  • PSA: 67.59
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Security Information

5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB156771-1 g
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; .
341944-06-7
1 g
€187.10 2023-07-20
abcr
AB156771-5 g
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; .
341944-06-7
5 g
€478.80 2023-07-20
abcr
AB156771-10 g
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; .
341944-06-7
10 g
€769.30 2023-07-20
abcr
AB156771-25 g
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; .
341944-06-7
25 g
€1,638.60 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Antibacterial agent 117
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¥598 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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5g
¥1483 2023-04-14
TRC
C613405-2.5mg
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine
341944-06-7
2.5mg
$ 50.00 2022-06-06
TRC
C613405-5mg
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine
341944-06-7
5mg
$ 65.00 2022-06-06
TRC
C613405-25mg
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine
341944-06-7
25mg
$ 95.00 2022-06-06
abcr
AB156771-20 g
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; .
341944-06-7
20 g
€1,421.40 2023-07-20
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